Cas no 98013-37-7 (Ethanone,1-[1-(1,1-dimethylethyl)-1H-1,2,3-triazol-4-yl]-)

• Product Name: Ethanone,1-[1-(1,1-dimethylethyl)-1H-1,2,3-triazol-4-yl]-
• CAS No: 98013-37-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 801513
• PubChem ID: 13399239
• Update Time: 2025-04-19

Ethanone,1-[1-(1,1-dimethylethyl)-1H-1,2,3-triazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[1-(1,1-dimethylethyl)-1H-1,2,3-triazol-4-yl]-
• Ethanone, 1-[1-(1,1-dimethylethyl)-1H-1,2,3-triazol-4-yl]- (9CI)
• 98013-37-7
• SCHEMBL8931487
• 1-(1-(tert-Butyl)-1H-1,2,3-triazol-4-yl)ethanone

• Inchi： 1S/C8H13N3O/c1-6(12)7-5-11(10-9-7)8(2,3)4/h5H,1-4H3
• InChI Key： SYAYAYOPDSNOCA-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN(C(C)(C)C)N=N1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones